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Compound of Interest

Compound Name:

(2-

(Difluoromethoxy)phenyl)boronic

acid

CAS No.: 947533-11-1

Cat. No.: B591508

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2-(Difluoromethoxy)phenyl)boronic acid, a specialized organoboron compound, serves as

a critical building block in modern organic synthesis and medicinal chemistry. Its unique

structural features, particularly the difluoromethoxy group at the ortho position, impart distinct

electronic properties that are highly valuable in the design of novel pharmaceuticals and

functional materials. This guide provides a comprehensive overview of its chemical properties,

a detailed experimental protocol for its synthesis, and insights into its applications, particularly

in drug discovery.

Chemical and Physical Properties
(2-(Difluoromethoxy)phenyl)boronic acid is a white to off-white solid. The key quantitative

data for this compound are summarized in the table below.
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Property Value Reference

CAS Number 947533-11-1 [1][2]

Molecular Formula C₇H₇BF₂O₃ [1][2]

Molecular Weight 187.94 g/mol [1]

Purity ≥95% [1][2]

MDL Number MFCD09864668 [1]

Storage Sealed refrigeration [2]

Synthetic Protocol: A General Approach
The synthesis of arylboronic acids is most commonly achieved through the reaction of an

organometallic intermediate (either an organolithium or a Grignard reagent) with a borate ester,

followed by acidic hydrolysis.[3][4] The following protocol describes a plausible and widely used

Grignard-based method for the synthesis of (2-(Difluoromethoxy)phenyl)boronic acid,

adapted from established procedures for structurally similar fluorinated phenylboronic acids.[3]

[5][6]

Reaction Scheme:

Grignard Formation Borylation & Hydrolysis

1-Bromo-2-(difluoromethoxy)benzene + Mg
(in anhydrous THF)

(2-(Difluoromethoxy)phenyl)magnesium bromide
(Grignard Reagent)

Initiated by I₂ 1) Triisopropyl borate
(in anhydrous THF, -78 °C)

Reaction with borate ester 2) Aqueous HCl (2-(Difluoromethoxy)phenyl)boronic acid

Click to download full resolution via product page

Synthetic pathway for (2-(Difluoromethoxy)phenyl)boronic acid.

Materials:

1-Bromo-2-(difluoromethoxy)benzene

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.boronpharm.com/boron/947533-11-1.html
https://bidepharmatech.lookchem.com/404.aspx
https://www.boronpharm.com/boron/947533-11-1.html
https://bidepharmatech.lookchem.com/404.aspx
https://www.boronpharm.com/boron/947533-11-1.html
https://www.boronpharm.com/boron/947533-11-1.html
https://bidepharmatech.lookchem.com/404.aspx
https://www.boronpharm.com/boron/947533-11-1.html
https://bidepharmatech.lookchem.com/404.aspx
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Synthesis_of_2_5_Difluorophenylboronic_Acid.pdf
https://www.mdpi.com/1420-3049/25/18/4323
https://www.benchchem.com/product/b591508/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-difluoromethoxy-phenyl-boronic-acid
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Synthesis_of_2_5_Difluorophenylboronic_Acid.pdf
https://www.chemicalbook.com/synthesis/2-4-difluorophenylboronic-acid.htm
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Fluoro_3_5_diformylphenyl_boronic_acid_via_Grignard_Reaction.pdf
https://www.benchchem.com/product/b591508/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-difluoromethoxy-phenyl-boronic-acid
https://www.benchchem.com/product/b591508/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-difluoromethoxy-phenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnesium turnings

Iodine (a single crystal)

Anhydrous Tetrahydrofuran (THF)

Triisopropyl borate

2 M Hydrochloric acid (HCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Ethyl acetate

Hexanes

Brine solution

Equipment:

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with a heating mantle

Inert gas supply (Argon or Nitrogen)

Dry ice/acetone bath

Procedure:

Preparation of the Grignard Reagent:

A three-neck round-bottom flask, equipped with a reflux condenser, a dropping funnel, and

a nitrogen inlet, is flame-dried under a stream of nitrogen to ensure all moisture is

removed.
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Magnesium turnings (1.2 equivalents) are added to the flask, along with a single crystal of

iodine to initiate the reaction.

Anhydrous THF is added to cover the magnesium.

A solution of 1-bromo-2-(difluoromethoxy)benzene (1.0 equivalent) in anhydrous THF is

prepared and transferred to the dropping funnel.

A small amount of the bromide solution is added to the magnesium suspension. The

reaction is initiated, as indicated by the disappearance of the iodine color and gentle

refluxing. The remainder of the bromide solution is then added dropwise, maintaining a

gentle reflux.

After the addition is complete, the mixture is stirred at room temperature for an additional

1-2 hours to ensure the complete formation of the Grignard reagent.

Borylation:

The flask containing the Grignard reagent is cooled to -78 °C using a dry ice/acetone bath.

Triisopropyl borate (1.5 equivalents), dissolved in anhydrous THF, is added dropwise to

the cold Grignard solution over 30 minutes, ensuring the internal temperature is

maintained below -60 °C.

The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room

temperature overnight with continuous stirring.

Hydrolysis and Workup:

The reaction mixture is cooled in an ice bath, and 2 M aqueous HCl is slowly added to

quench the reaction and hydrolyze the resulting boronate ester until the solution is acidic

(pH ≈ 2).

The resulting biphasic mixture is transferred to a separatory funnel, and the organic layer

is separated.

The aqueous layer is extracted three times with ethyl acetate.
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure.

Purification:

The crude product is purified by recrystallization from a mixture of hexanes and ethyl

acetate to yield (2-(Difluoromethoxy)phenyl)boronic acid as a white to off-white solid.

Applications in Drug Discovery and Research
Phenylboronic acids are versatile reagents in organic synthesis, most notably for their use in

Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[7][8] The

difluoromethoxy group in the target molecule can significantly influence its reactivity and the

properties of the resulting products, making it an attractive building block in drug discovery.[9]

Furthermore, phenylboronic acids are known to interact with diols, a property that has been

exploited in the development of sensors for carbohydrates and reactive oxygen species (ROS).

[10] The interaction with ROS, such as hydrogen peroxide (H₂O₂), often leads to the oxidative

cleavage of the carbon-boron bond, which can be harnessed to create a signaling response.

[10][11]

Signaling Pathway for a Generic Phenylboronic Acid-Based H₂O₂ Sensor:

The detection mechanism is based on the selective oxidation of the arylboronic acid by

hydrogen peroxide to the corresponding phenol. This chemical transformation alters the

electronic properties of the molecule, leading to a detectable change, such as a "turn-on" or

"turn-off" fluorescence response.[11]
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Arylboronic Acid Derivative
(e.g., Weakly Fluorescent)

Phenolic Product
(e.g., Highly Fluorescent)

Oxidation

Hydrogen Peroxide (H₂O₂)
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H₂O₂ detection by a phenylboronic acid-based sensor.

This principle underpins the use of boronic acids in the development of diagnostic tools and for

studying oxidative stress in biological systems. The unique electronic nature of the

difluoromethoxy group in (2-(Difluoromethoxy)phenyl)boronic acid could be leveraged to

fine-tune the sensitivity and reactivity of such sensor systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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